Cas no 2227973-10-4 (rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid
• CAS No: 2227973-10-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6119172
• PubChem ID: 165585031
• Update Time: 2025-09-20

rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid
• 2227973-10-4
• EN300-1525847
• rac-2-[(1R,2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentyl]acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-18(14-26(31)30-25-13-7-8-19(25)15-27(32)33)16-29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,2,7-8,13-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19-,25+/m0/s1
• InChI Key： SRUWWIJYUCVSGH-HXTXIVFLSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid

Introduction to Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic Acid (CAS No. 2227973-10-4)

Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid, a compound with the CAS number 2227973-10-4, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its complex stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug discovery and therapeutic development.

The compound's name is rich in biochemical and pharmacological significance. The presence of the Rac configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity of many pharmaceutical agents. The cyclopentylacetic acid moiety suggests a scaffold that is often found in bioactive molecules due to its ability to interact favorably with biological targets. Furthermore, the amide and methoxycarbonyl groups contribute to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

Recent research has highlighted the importance of chiral compounds in medicinal chemistry. The stereochemistry of Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid plays a pivotal role in determining its pharmacological properties. Studies have demonstrated that enantiomers of a given compound can exhibit markedly different biological activities, making the precise control of stereochemistry essential for drug development. The racemic form of this compound, containing equal amounts of both enantiomers, provides a balanced approach to exploring its potential benefits.

The incorporation of the 9H-fluoren-9-ylmethoxycarbonyl group into the molecular structure adds another layer of complexity and functionality. This group is known for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. In particular, fluorenylmethoxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis due to their stability under basic conditions and ease of removal. The presence of this moiety in Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid suggests that it may be utilized as a key intermediate in the synthesis of more complex bioactive molecules.

Current research in medicinal chemistry is increasingly focused on developing novel scaffolds that can modulate biological pathways with high specificity and efficacy. The cyclopentylacetic acid core of this compound is well-suited for such applications due to its ability to mimic natural bioactive molecules while allowing for structural modifications that can fine-tune pharmacological properties. For instance, modifications at the amine and carboxylic acid functional groups can be exploited to alter binding affinities, metabolic stability, and pharmacokinetic profiles.

The amide bond within Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid serves as a critical site for further chemical modification. Amide linkages are frequently used in drug design due to their versatility and compatibility with various synthetic strategies. By introducing different side chains or substituents at the amide position, chemists can generate a diverse library of compounds with tailored biological activities. This flexibility makes Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid a valuable building block for drug discovery efforts.

In addition to its structural features, the compound's name provides insights into its potential therapeutic applications. The presence of amino and carboxylic acid groups suggests that it may be involved in interactions with enzymes or receptors that are critical for various physiological processes. For example, such compounds have been explored as inhibitors or modulators of metabolic enzymes, which are often implicated in diseases such as diabetes and cancer. Furthermore, the fluorenylmethoxycarbonyl group may enhance oral bioavailability by improving solubility and reducing metabolic degradation.

The synthesis of Rac-2-(1R,2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopentylacetic acid core, the introduction of the amine functionality via peptide coupling techniques, and the protection/deprotection of reactive groups such as the carboxylic acid and amine moieties. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

The stereochemical purity of Racemic compounds is another critical consideration in drug development. While racemic mixtures can be useful starting points for exploring pharmacological properties, subsequent studies often require enantiomerically pure forms to fully understand their biological effects. Techniques such as chiral resolution or asymmetric synthesis can be employed to isolate individual enantiomers from racemic mixtures. These methods are essential for ensuring that only the most active and safe forms of a drug are advanced into clinical trials.

The growing interest in fluorinated compounds has driven significant research into their applications in medicine. Fluorine atoms can modify electronic properties, metabolic stability, and binding interactions of molecules significantly. In particular, fluorenylmethoxycarbonyl groups are commonly used as protecting groups in peptide synthesis but also contribute to the overall properties of final products by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. This makes Racemic 2227973 -10 -4 an intriguing candidate for further exploration as a lead compound or intermediate.

In conclusion,Rac - 2227973 -10 -4 showcases several features that make it an attractive candidate for pharmaceutical research . Its complex stereochemistry , functional diversity ,and potential therapeutic applications position it as a valuable tool . As research continues ,it will be exciting to see how this compound contributes new insights into drug design . With ongoing advancements ,the future looks promising for harnessing such innovative molecules .